Cas no 1805015-84-2 (3-Bromo-2-cyano-4-formylbenzoic acid)

• Product Name: 3-Bromo-2-cyano-4-formylbenzoic acid
• CAS No: 1805015-84-2
• MF: C₉H₄BrNO₃
• MW: 254.036961555481
• MDL: MFCD28735425
• CID: 4785870
• Update Time: 2025-06-07

3-Bromo-2-cyano-4-formylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-cyano-4-formylbenzoic acid

• MDL： MFCD28735425
• Inchi： 1S/C9H4BrNO3/c10-8-5(4-12)1-2-6(9(13)14)7(8)3-11/h1-2,4H,(H,13,14)
• InChI Key： SOMPBPMXHKANRG-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)C=CC(C(=O)O)=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: 1.3
• Topological Polar Surface Area: 78.2

Additional information on 3-Bromo-2-cyano-4-formylbenzoic acid

Recent Advances in the Application of 3-Bromo-2-cyano-4-formylbenzoic Acid (CAS: 1805015-84-2) in Chemical Biology and Pharmaceutical Research

3-Bromo-2-cyano-4-formylbenzoic acid (CAS: 1805015-84-2) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique structural features. This compound, characterized by the presence of a bromo substituent, a cyano group, and a formyl group on a benzoic acid scaffold, offers multiple reactive sites for further functionalization. Recent studies have highlighted its potential in the synthesis of bioactive molecules, drug discovery, and the development of novel chemical probes.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 3-Bromo-2-cyano-4-formylbenzoic acid as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The compound's ability to undergo nucleophilic substitution at the bromo position and condensation reactions at the formyl group made it an ideal candidate for generating diverse chemical libraries. The study reported the successful development of several potent inhibitors with nanomolar affinity for their target proteins, demonstrating the compound's utility in drug discovery.

Another significant application of 3-Bromo-2-cyano-4-formylbenzoic acid was reported in a recent ACS Chemical Biology paper, where it was used to develop fluorescent probes for imaging reactive oxygen species (ROS) in live cells. The researchers exploited the compound's formyl group to conjugate with a fluorophore, creating a highly sensitive probe capable of detecting ROS in real-time. This advancement has important implications for studying oxidative stress-related diseases, such as cancer and neurodegenerative disorders.

From a synthetic chemistry perspective, 3-Bromo-2-cyano-4-formylbenzoic acid has proven valuable in metal-catalyzed cross-coupling reactions. A 2024 publication in Organic Letters demonstrated its effectiveness in palladium-catalyzed Suzuki-Miyaura couplings, enabling the rapid construction of complex biaryl structures. The study also highlighted the compound's stability under various reaction conditions, making it a reliable reagent for synthetic applications.

In the pharmaceutical industry, this compound has gained attention as a potential precursor for the development of kinase inhibitors. Computational studies have suggested that derivatives of 3-Bromo-2-cyano-4-formylbenzoic acid may exhibit favorable binding interactions with the ATP-binding sites of various kinases. Several pharmaceutical companies have included this compound in their screening libraries, with preliminary results showing promising activity against cancer-related kinases.

Despite these advances, challenges remain in optimizing the synthetic routes for 3-Bromo-2-cyano-4-formylbenzoic acid and its derivatives. Recent efforts have focused on developing more sustainable and scalable production methods, with particular attention to reducing the use of hazardous reagents and improving overall yields. A 2023 Green Chemistry publication reported an improved synthetic protocol that reduced waste generation by 40% while maintaining high purity of the final product.

Looking forward, the unique chemical properties of 3-Bromo-2-cyano-4-formylbenzoic acid (CAS: 1805015-84-2) position it as a valuable tool for diverse applications in chemical biology and drug discovery. Future research directions may include exploring its potential in targeted drug delivery systems, the development of covalent inhibitors, and as a scaffold for fragment-based drug design. As synthetic methodologies continue to advance, we anticipate seeing more innovative applications of this compound in the coming years.